Cas no 210644-62-5 ((Z)-Orantinib)
(Z) -orantinib ((z) -su6668) is a potent, selective, orally active and ATP competitive FLK ‐ 1 / KDR, PDGFR β And FGFR1 inhibitors with IC50 values of 2.1,0.008, and 1.2 µ m, respectively (Z) - orantinib is an effective antiangiogenic and antitumor agent, which can induce the regression of established tumors

(Z)-Orantinib structure
Product Name:(Z)-Orantinib
CAS No:210644-62-5
Molecular Formula:C18H18N2O3
Molecular Weight:310.3471
MDL:MFCD09743433
CID:820283
(Z)-Orantinib Properties
Names and Identifiers
-
- (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
- (Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid
- 3-[2,4-dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl]propionic acid
- PDGFR Tyrosine Kinase Inhibitor VI, SU6668
- SU 6668
- SU-6668
- 1H-Pyrrole-3-propanoic acid, 5-((1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
- 1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
- 3-(2,4-Dimethyl-5-((2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl)-1H-pyrrol-3-yl)propionic acid
- 3-(2,4-Dimethyl-5-(2-oxo-1,2-dihydroindol-3-ylidenemethyl)-1H-pyrrol-3-yl)propionic acid
- Orantinib
- SU6668
- TSU 68
- TSU68
- 9RL37ZZ665
- 2,4-Dimethyl-5-[(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-pyrrole-3-propanoic acid
- 3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid
- Orantinibum
- 3-(2,4-dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid
- 3-[2,4
- (Z)-Orantinib
-
- MDL: MFCD09743433
- InChIKey: NHFDRBXTEDBWCZ-ZROIWOOFSA-N
- Inchi: 1S/C18H18N2O3/c1-10-12(7-8-17(21)22)11(2)19-16(10)9-14-13-5-3-4-6-15(13)20-18(14)23/h3-6,9,19H,7-8H2,1-2H3,(H,20,23)(H,21,22)/b14-9-
- SMILES: O=C1/C(/C2=C([H])C([H])=C([H])C([H])=C2N1[H])=C(/[H])\C1=C(C([H])([H])[H])C(C([H])([H])C([H])([H])C(=O)O[H])=C(C([H])([H])[H])N1[H]
Computed Properties
- Exact Mass: 310.13184
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 310.132
- Heavy Atom Count: 23
- Complexity: 516
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 82.2
Experimental Properties
- PSA: 82.19
- Refractive Index: 1.674
- Boiling Point: 590.5°C at 760 mmHg
- Melting Point: 265-267 ºC
- Flash Point: 310.9°C
- Solubility: Almost insoluble (0.025 g/l) (25 º C),
- Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
(Z)-Orantinib Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002LDE-25mg |
1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl- |
210644-62-5 | 97% | 25mg |
$194.00 | ||
A2B Chem LLC | AB20210-25mg |
3-(2,4-Dimethyl-5-{[(3Z)-2-oxo-1H-indol-3-ylidene]methyl}-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 97% | 25mg |
$8.00 | 2024-04-20 | |
Aaron | AR002LLQ-100mg |
1H-Pyrrole-3-propanoic acid, 5-[(Z)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl- |
210644-62-5 | 97% | 100mg |
$147.00 | ||
Ambeed | A146183-25mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 97% | 25mg |
$10.0 | 2024-07-28 | |
Chemenu | CM147636-1g |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)-methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 95%+ | 1g |
$491 | 2021-08-05 | |
ChemScence | CS-0102969-10mg |
(Z)-Orantinib |
210644-62-5 | 99.02% | 10mg |
$108.0 | 2022-04-27 | |
eNovation Chemicals LLC | D514541-50mg |
5-((Z)-1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-propanoic acid |
210644-62-5 | 95% | 50mg |
$380 | 2022-06-08 | |
MedChemExpress | HY-10517A-10mM*1mLinDMSO |
(Z)-Orantinib |
210644-62-5 | 99.02% | 10mM*1mLinDMSO |
¥286 | 2022-05-18 | |
TRC | D457088-5mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid (SU-6668) |
210644-62-5 | 5mg |
$115.00 | 2023-05-18 | ||
BAI LING WEI Technology Co., Ltd. | 237877-250mg |
(Z)-3-(2,4-Dimethyl-5-((2-oxoindolin-3-ylidene)methyl)-1H-pyrrol-3-yl)propanoic acid |
210644-62-5 | 95% | 250mg |
¥ 4224 | 2022-04-26 |
(Z)-Orantinib Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:210644-62-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(Z)-Orantinib Related Literature
-
Keunwan Park,Soyoung Lee,Hee-Sung Ahn,Dongsup Kim Mol. BioSyst. 2009 5 844
-
Shuai-Yu Wang,Li-Jun Wang,Bo Jiang,Ning Wu,Xiang-Qian Li,Jiao Luo,Bao-Cheng Wang,Ren-Shuai Zhang,Qi Xu,Da-Yong Shi RSC Adv. 2015 5 91795
-
Varun,Sonam,Rita Kakkar Med. Chem. Commun. 2019 10 351
-
Alexei N. Izmest’ev,Lada V. Anikina,Igor E. Zanin,Natalya G. Kolotyrkina,Ekaterina S. Izmalkova,Angelina N. Kravchenko,Galina A. Gazieva New J. Chem. 2022 46 11632
-
Saeid Kargozar,Francesco Baino,Sepideh Hamzehlou,Michael R. Hamblin,Masoud Mozafari Chem. Soc. Rev. 2020 49 5008
-
Semin Lee,Alan Brown,William Ross Pitt,Alicia Perez Higueruelo,Sungsam Gong,George Richard Bickerton,Adrian Schreyer,Duangrudee Tanramluk,Alison Baylay,Tom Leon Blundell Mol. BioSyst. 2009 5 1456
-
Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv. 2021 11 7839
-
Kaiyong Tang,Jinwen Huang,Junfang Pan,Xuan Zhang,Wei Lu RSC Adv. 2015 5 19620
-
Taha M. A. Eldebss,Sobhi M. Gomha,Mohamed M. Abdulla,Reem K. Arafa Med. Chem. Commun. 2015 6 852
-
Bárbara V. Silva,Núbia M. Ribeiro,Maria D. Vargas,Maurício Lanznaster,José Walkimar de M. Carneiro,Renata Krogh,Adriano D. Andricopulo,Luiz C. Dias,Angelo C. Pinto Dalton Trans. 2010 39 7338
Recommended suppliers
Amadis Chemical Company Limited
(CAS:210644-62-5)(Z)-Orantinib

Purity:99%
Quantity:5g
Price($):364.0